Cas no 43180-83-2 (1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-)
43180-83-2 structure
Product Name:1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
CAS No:43180-83-2
MF:C8H14N4
MW:166.223560810089
CID:2639079
PubChem ID:206232
Update Time:2025-04-21
1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-pyrrolidin-1-ylethyl)-1,2,4-triazole
- 1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
- 1-[2-(Pyrrolidin-1-yl)ethyl]-1H-1,2,4-triazole
- 1-(2-Pyrrolidinylethyl)-1H-1,2,4-triazole
- DTXSID10962948
- 43180-83-2
- BRN 0778309
-
- Inchi: 1S/C8H14N4/c1-2-4-11(3-1)5-6-12-8-9-7-10-12/h7-8H,1-6H2
- InChI Key: PGYXLTZSSAXNND-UHFFFAOYSA-N
- SMILES: N1(CCN2C=NC=N2)CCCC1
Computed Properties
- Exact Mass: 166.121846464Da
- Monoisotopic Mass: 166.121846464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 34Ų
1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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